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CAS No.: 14835-02-0

Cat. No.: B081849

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Radon-219 (²¹⁹Rn), also known as Actinon, is a naturally occurring radioactive noble gas. It is a

member of the actinium decay series, originating from the decay of Actinium-227. Due to its

very short half-life of 3.96 seconds, its detection and quantification require sensitive and rapid

analytical techniques. Liquid Scintillation Counting (LSC) offers a highly efficient and reliable

method for the quantification of ²¹⁹Rn, particularly in aqueous samples. This document provides

detailed application notes and experimental protocols for the quantification of Radon-219 using

LSC, with a focus on alpha/beta discrimination techniques.

Principle of Liquid Scintillation Counting for Radon-
219
Liquid Scintillation Counting is a widely used technique for detecting and quantifying

radioactive isotopes. The principle involves the use of a liquid scintillation cocktail, an organic

solvent mixture containing scintillators (fluors). When a charged particle, such as an alpha or
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beta particle emitted from the decay of a radionuclide, interacts with the cocktail, the solvent

molecules become excited. This excitation energy is then transferred to the scintillator

molecules, which in turn emit photons of light upon returning to their ground state. These light

flashes are detected by photomultiplier tubes (PMTs) within the LSC instrument and converted

into electrical pulses. The intensity of the light flash is proportional to the energy of the emitted

particle, allowing for energy-based discrimination.

For Radon-219, which is an alpha emitter, LSC is particularly effective due to the high energy

of the emitted alpha particles, leading to a strong scintillation signal. Modern LSC systems are

equipped with pulse shape analysis (PSA) or pulse decay discrimination (PDD) capabilities.

This allows for the differentiation between alpha and beta particles based on the duration of the

light pulses they generate; alpha particles typically produce longer-lasting pulses than beta

particles. This alpha/beta discrimination is crucial for accurately quantifying Radon-219 in the

presence of other beta-emitting radionuclides.

Actinium-227 Decay Chain Leading to Radon-219
Radon-219 is a progeny of Actinium-227. Understanding its position in the decay chain is

essential for identifying its parent and daughter isotopes, which may be present in the sample

and could potentially interfere with the measurement.
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Figure 1. Decay chain of Actinium-227 leading to stable Lead-207, highlighting Radon-219.
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Quantitative Data for Radon-219 Measurement by
LSC
The following table summarizes typical quantitative data for the measurement of Radon-219
using Liquid Scintillation Counting. These values can vary depending on the specific

instrumentation, scintillation cocktail, and experimental conditions.
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Experimental Protocols
Sample Collection (Aqueous Samples)
Proper sample collection is critical to prevent the loss of gaseous radon. The following protocol

is a general guideline and should be adapted based on the specific sampling environment.

Materials:

20 mL glass scintillation vials with polyethylene or foil-lined caps

Syringe (10-20 mL) with a wide-bore needle or tip

Collection container (e.g., beaker or bottle)

Gloves

Procedure:
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If collecting from a tap, remove any aerator and let the water run for several minutes to flush

the system.

Submerge the collection container and the scintillation vial completely in the water to be

sampled.

Allow the vial to fill with water while submerged.

Using the syringe, draw a 10 mL aliquot of the water sample from the collection container.

Ensure no air bubbles are introduced.

Carefully dispense the 10 mL water sample into a pre-prepared scintillation vial containing 10

mL of a suitable liquid scintillation cocktail (see Protocol 2). The tip of the needle/pipette

should be below the surface of the cocktail to minimize radon loss.

Immediately and tightly cap the vial.

Invert the vial several times to ensure thorough mixing of the sample and cocktail.

Label the vial with a unique identifier, date, and time of collection.

Store the sample in a dark, cool place until analysis.

Sample Preparation and LSC Analysis
This protocol describes the preparation of the scintillation vial and the subsequent analysis

using a liquid scintillation counter with alpha/beta discrimination capabilities.

Materials:

Liquid Scintillation Counter with alpha/beta discrimination

20 mL glass scintillation vials

Liquid scintillation cocktail (e.g., a high-efficiency, water-immiscible cocktail)

Pipettes and tips

Collected aqueous sample
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Procedure:

Vial Preparation: Add 10 mL of a suitable liquid scintillation cocktail to a 20 mL glass

scintillation vial. Water-immiscible cocktails are often preferred for radon analysis as they

facilitate the extraction of radon from the aqueous phase into the organic scintillant phase.

Sample Addition: Carefully add 10 mL of the aqueous sample to the vial containing the

cocktail, as described in the sample collection protocol.

Mixing: Tightly cap the vial and shake vigorously for approximately 1 minute to ensure

efficient extraction of Radon-219 into the organic phase.

Equilibration: Allow the sample to stand for at least 3-4 hours in the dark at room

temperature. This allows for the establishment of secular equilibrium between Radon-219
and its short-lived progeny.

Background Measurement: Prepare a background sample using 10 mL of deionized, radon-

free water and 10 mL of the same scintillation cocktail. Treat this blank in the same manner

as the samples.

LSC Instrument Setup:

Set up the liquid scintillation counter for alpha/beta discrimination mode.

Define the energy windows for alpha and beta particles. For Radon-219, the alpha decay

energy is approximately 6.82 MeV. The instrument's software will typically have preset

windows or allow for manual adjustment.

Set the counting time. A longer counting time will improve the statistical accuracy,

especially for low-activity samples. A typical counting time is 60-300 minutes.

Counting: Place the sample vials and the background vial in the liquid scintillation counter

and initiate the counting sequence.

Data Analysis:
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The instrument will provide the count rates (in CPM) in the alpha and beta channels for

each sample and the background.

Subtract the background count rate from the sample count rate to obtain the net count

rate.

Calculate the activity concentration of Radon-219 using the following formula:

Activity (Bq/L) = (Net CPM) / (Efficiency x Sample Volume (L) x 60)

Where:

Net CPM is the background-subtracted counts per minute in the alpha channel.

Efficiency is the counting efficiency for Radon-219 (as a decimal).

Sample Volume is the volume of the water sample in liters (e.g., 0.01 L).

Experimental Workflow Diagram
The following diagram illustrates the key steps in the quantification of Radon-219 using liquid

scintillation counting.
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Figure 2. Experimental workflow for Radon-219 quantification by LSC.
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Conclusion
Liquid Scintillation Counting is a powerful and sensitive technique for the quantification of

Radon-219 in environmental and other aqueous samples. By following proper sample

collection and preparation protocols, and by utilizing the alpha/beta discrimination capabilities

of modern LSC instruments, researchers can obtain accurate and reliable measurements of

this short-lived radionuclide. The information and protocols provided in this document serve as

a comprehensive guide for scientists and professionals engaged in the analysis of Radon-219.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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